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Introduction
Glucocerebrosidase (GCase), a lysosomal enzyme, is critical for the hydrolysis of

glucosylceramide into glucose and ceramide.[1][2] Mutations in the gene encoding GCase,

GBA1, lead to Gaucher disease, a lysosomal storage disorder, and are a significant genetic

risk factor for Parkinson's disease.[3][4] The study of GCase function and dysfunction is

paramount in understanding the pathophysiology of these diseases and in the development of

novel therapeutics.

Glucocerebrosidase-IN-1 is a potent and selective inhibitor of GCase, making it a valuable

chemical tool for investigating the role of GCase in lysosomal function and related disease

models.[5] Interestingly, while it acts as an inhibitor, it has also been reported to enhance

GCase activity in fibroblasts with the homozygous L444P mutation, suggesting potential

pharmacological chaperone activity.[5] These application notes provide detailed protocols for

utilizing Glucocerebrosidase-IN-1 to study GCase activity and its impact on lysosomal

pathways.

Data Presentation
The following table summarizes the key quantitative data for Glucocerebrosidase-IN-1.
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Parameter Value Reference

IC50 29.3 µM [5]

Ki 18.5 µM [5]

Fold Enhancement of GCase

Activity (L444P homozygous

fibroblasts)

1.8-fold [5]

Mandatory Visualizations
Here are diagrams illustrating key concepts and workflows related to the use of

Glucocerebrosidase-IN-1.
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Start: Prepare Cell Lysate

Prepare Assay Buffer and
4-MUG Substrate Solution

Incubate Lysate with
Glucocerebrosidase-IN-1

Add 4-MUG Substrate to
Initiate Reaction

Incubate at 37°C

Add Stop Buffer (High pH)

Measure Fluorescence
(Ex: 365 nm, Em: 445 nm)

End: Calculate GCase Activity

 

GCase Inhibition by
Glucocerebrosidase-IN-1

Reduced GCase Activity

Glucosylceramide
Accumulation

Lysosomal Dysfunction

Downstream Cellular Phenotypes
(e.g., α-synuclein aggregation, autophagy defects)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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